Cas no 1280945-39-2 (N-[(4-chlorophenyl)(cyano)methyl]-3-methylfuran-2-carboxamide)

• Product Name: N-[(4-chlorophenyl)(cyano)methyl]-3-methylfuran-2-carboxamide
• CAS No: 1280945-39-2
• MF: C₁₄H₁₁ClN₂O₂
• MW: 274.702342271805
• CID: 6430799
• PubChem ID: 53551143
• Update Time: 2025-05-21

N-[(4-chlorophenyl)(cyano)methyl]-3-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033106027
• Z1143308450
• N-[(4-chlorophenyl)(cyano)methyl]-3-methylfuran-2-carboxamide
• EN300-26686402
• N-[(4-chlorophenyl)-cyanomethyl]-3-methylfuran-2-carboxamide
• 1280945-39-2

• Inchi： 1S/C14H11ClN2O2/c1-9-6-7-19-13(9)14(18)17-12(8-16)10-2-4-11(15)5-3-10/h2-7,12H,1H3,(H,17,18)
• InChI Key： CXTGNXWGPWOQHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(C1=C(C)C=CO1)=O

Computed Properties

• Exact Mass: 274.0509053g/mol
• Monoisotopic Mass: 274.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(4-chlorophenyl)(cyano)methyl]-3-methylfuran-2-carboxamide

N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide (CAS 1280945-39-2): A Comprehensive Overview

N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide, identified by the CAS number 1280945-39-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and advanced materials development. The molecule's structure, comprising a 4-chlorophenyl group, a cyano substituent, and a furan ring, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of N-substituted carboxamides in medicinal chemistry. The presence of the cyano group in N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide enhances its electronic properties, making it a promising candidate for various biological assays. Researchers have explored its potential as a lead compound in the development of novel therapeutics targeting specific enzymes or receptors. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug design.

The synthesis of N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the furan derivative followed by nucleophilic substitution to introduce the cyano group. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved enantioselectivity in the production of this compound. These developments are particularly significant for large-scale manufacturing in the pharmaceutical industry.

In terms of physical properties, N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have utilized these properties to study its interaction with biological systems and assess its pharmacokinetic profile.

The application of N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide extends beyond medicinal chemistry into materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other functional polymers. A 2023 study published in Macromolecules explored its use as a monomer in the preparation of high-performance polymers for electronic applications. The resulting materials exhibited excellent thermal stability and electrical conductivity, paving the way for their use in next-generation electronic devices.

From an environmental perspective, the biodegradation and toxicity profiles of N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide are critical considerations for its industrial applications. Preliminary studies indicate that the compound undergoes slow biodegradation under aerobic conditions, suggesting the need for controlled disposal methods. Regulatory agencies are increasingly focusing on such compounds to ensure compliance with environmental protection standards.

In conclusion, N-[(4-Chlorophenyl)(Cyano)methyl]-3-Methylfuran-2-Carboxamide (CAS 1280945-39-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various sectors.